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AFG206 Compound Profile

Attribute Description

Bioactivity Description Novel first-generation type II FLT3 inhibitor [1]

CAS Number 630122-37-1 [1]

Molecular Formula C20H19N3O2 [1]

Molecular Weight 333.38 g/mol [1]

Storage Powder: -20°C for 3 years. In solvent: -80°C for 1 year [1]

Price (for research) $1,520 (25 mg), $1,980 (50 mg), $2,500 (100 mg) [1]

Information Limitations and Suggested Next Steps

The search results did not yield detailed FAQs, step-by-step experimental protocols for key assays, or

specific troubleshooting guides related to AFG206's use in experiments.
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Consult specialized databases: Search PubMed Central (PMC) and other scientific repositories

directly for "AFG206 FLT3 inhibitor" to find primary research articles.
Review patent literature: Patents often contain detailed experimental sections and can be a rich

source of methodological information.
Contact suppliers: Reach out to the compound supplier (e.g., TargetMol) directly for technical data

sheets or application notes [1].

FLT3 Signaling Pathway Context

To aid in your experimental design and troubleshooting, understanding the pathway AFG206 targets is

crucial. The following diagram outlines the core FLT3 signaling logic, which is a type of enzyme-linked

receptor pathway [2]. Please note that the specific molecular interactions of AFG206 are not detailed in the

search results.

FLT3 Ligand

FLT3 Receptor

Binding

PI3K/AKT/mTOR
Pathway

Activation

RAS/RAF/MEK/ERK
Pathway

Activation

STAT5 Pathway

Activation

Cellular Responses:
- Proliferation

- Survival
- Differentiation

Click to download full resolution via product page

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/
https://www.targetmol.com/compound/afg206
https://www.smolecule.com/products/s548018?utm_src=pdf-body
https://amigo.geneontology.org/amigo/term/GO:0007167
https://www.smolecule.com/products/s548018?utm_src=pdf-body
https://www.smolecule.com/products/s548018?utm_src=pdf-body-img
https://www.smolecule.com/products/s548018?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Key Experimental Considerations

When designing your experiments, here are some general points to consider based on common practices for

kinase inhibitors like AFG206:

Cellular Assays: To measure inhibition potency, standard assays include cell viability/proliferation
assays (e.g., MTT/MTS) on FLT3-dependent cell lines and western blotting to detect
phosphorylation levels of FLT3 and its key downstream targets like STAT5 [3].

Troubleshooting Tip: If you observe a lack of effect in your cellular assay, one potential cause could
be the development of resistance through alternative pathways. For instance, research on other

targeted therapies notes that compensatory activation of parallel signaling pathways (e.g., MAPK
pathway) can be a common issue [3].

Biochemical Assays: Isothermal titration calorimetry (ITC) or surface plasmon resonance (SPR) can
be used to determine the binding affinity (Kd) of AFG206 to the FLT3 kinase domain [4].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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